Cas no 1046469-16-2 (Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate)

1046469-16-2 structure
Product name:Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate
CAS No:1046469-16-2
MF:C11H20N2O3
MW:228.288103103638
CID:2149377
Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate
- tert-butyl 3-[(dimethylamino)carbonyl]azetidine-1-carboxylate
- XECJYEGBYOWSRD-UHFFFAOYSA-N
- t-butyl 3-dimethylcarbamoyl-azetidine-1-carboxylate
- 3-Dimethylcarbamoyl-azetidine-1-carboxylic acid tert-butyl ester
- Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate
-
- Inchi: 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-6-8(7-13)9(14)12(4)5/h8H,6-7H2,1-5H3
- InChI Key: XECJYEGBYOWSRD-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C(N(C)C)=O)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 288
- Topological Polar Surface Area: 49.8
Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate Related Literature
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
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5. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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